6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline
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Description
6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline is a useful research compound. Its molecular formula is C25H17ClN4OS and its molecular weight is 456.95. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Applications
- Antimicrobial Activity : Novel compounds containing the mentioned chemical structure have been synthesized and evaluated for antimicrobial properties. Some derivatives exhibited potent activity against a range of microbial species, suggesting their potential as antimicrobial agents (Abdelhamid et al., 2019). Similarly, quinoline derivatives containing 1,3-thiazines demonstrated significant antibacterial and antifungal activities, supporting their utility in developing new antimicrobial therapies (Nayak et al., 2009).
- Antitumor Activity : Derivatives of 6-chloro-2-(5-(furan-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline have been investigated for their antitumor properties. Studies on novel 4-arylaminoquinazoline derivatives, for instance, revealed inhibitory effects against tumor cells, with specific compounds showing potent antiproliferative activities and the ability to induce apoptosis in cancer cells (Zhang et al., 2019).
Synthesis and Characterization of Novel Derivatives
- Heterocyclic Compound Synthesis : Research has focused on synthesizing and characterizing heterocyclic compounds derived from the chemical structure . These efforts have led to the creation of various novel compounds, showcasing a wide range of biological activities, including antimicrobial and potential antitumor effects. This line of research contributes to the development of new therapeutic agents based on heterocyclic chemistry (Abdel-Mohsen, 2003).
Biological Evaluation and Potential Therapeutic Effects
- Biological Evaluation : The synthesized derivatives have undergone extensive biological evaluation, revealing their potential as antimicrobial, anti-inflammatory, and antitumor agents. These evaluations help in understanding the pharmacological profiles of these compounds and guiding the development of novel drugs (Ahmed & Belal, 2016).
Properties
IUPAC Name |
6-chloro-2-[3-(furan-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-4-phenylquinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17ClN4OS/c26-17-10-11-19-18(14-17)24(16-6-2-1-3-7-16)28-25(27-19)30-21(22-8-4-12-31-22)15-20(29-30)23-9-5-13-32-23/h1-14,21H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHRPFTXXHGHQHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(N=C1C2=CC=CS2)C3=NC4=C(C=C(C=C4)Cl)C(=N3)C5=CC=CC=C5)C6=CC=CO6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.